1,5-Naphthalenedisulfonic acid, 2-8-4-chloro-6-8-hydroxy-4,6-disulfo-7-4-2-(sulfooxy)ethylsulfonylph
1,5-Naphthalenedisulfonic acid, 2-8-4-chloro-6-8-hydroxy-4,6-disulfo-7-4-2-(sulfooxy)ethylsulfonylph
Brand Name:
Vulcanchem
CAS No.:
146632-12-4
VCID:
VC0132364
InChI:
InChI=1S/C41H30ClN9O26S8.3K.4Na/c42-39-45-40(43-25-10-11-29(81(62,63)64)24-17-31(83(68,69)70)35(37(53)33(24)25)50-48-19-4-6-20(7-5-19)78(54,55)13-12-77-85(74,75)76)47-41(46-39)44-27-16-21(79(56,57)58)14-18-15-30(82(65,66)67)34(36(52)32(18)27)51-49-26-9-8-22-23(38(26)84(71,72)73)2-1-3-28(22)80(59,60)61;;;;;;;/h1-11,14-17,48-49H,12-13H2,(H,56,57,58)(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76)(H2,43,44,45,46,47);;;;;;;/q;7*+1/p-7
SMILES:
C1=CC2=C(C=CC(=C2S(=O)(=O)[O-])NN=C3C(=CC4=CC(=CC(=C4C3=O)NC5=NC(=NC(=N5)NC6=C7C(=C(C=C6)S(=O)(=O)[O-])C=C(C(=NNC8=CC=C(C=C8)S(=O)(=O)CCOS(=O)(=O)[O-])C7=O)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C1)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[K+].[K+].[K+]
Molecular Formula:
C41H23ClK3N9Na4O26S8
Molecular Weight:
1558.856
1,5-Naphthalenedisulfonic acid, 2-8-4-chloro-6-8-hydroxy-4,6-disulfo-7-4-2-(sulfooxy)ethylsulfonylph
CAS No.: 146632-12-4
Main Products
VCID: VC0132364
Molecular Formula: C41H23ClK3N9Na4O26S8
Molecular Weight: 1558.856
| CAS No. | 146632-12-4 |
|---|---|
| Product Name | 1,5-Naphthalenedisulfonic acid, 2-8-4-chloro-6-8-hydroxy-4,6-disulfo-7-4-2-(sulfooxy)ethylsulfonylph |
| Molecular Formula | C41H23ClK3N9Na4O26S8 |
| Molecular Weight | 1558.856 |
| IUPAC Name | tripotassium;tetrasodium;4-[[4-chloro-6-[[7-[(1,5-disulfonatonaphthalen-2-yl)hydrazinylidene]-8-oxo-3,6-disulfonatonaphthalen-1-yl]amino]-1,3,5-triazin-2-yl]amino]-5-oxo-6-[[4-(2-sulfonatooxyethylsulfonyl)phenyl]hydrazinylidene]naphthalene-1,7-disulfonate |
| Standard InChI | InChI=1S/C41H30ClN9O26S8.3K.4Na/c42-39-45-40(43-25-10-11-29(81(62,63)64)24-17-31(83(68,69)70)35(37(53)33(24)25)50-48-19-4-6-20(7-5-19)78(54,55)13-12-77-85(74,75)76)47-41(46-39)44-27-16-21(79(56,57)58)14-18-15-30(82(65,66)67)34(36(52)32(18)27)51-49-26-9-8-22-23(38(26)84(71,72)73)2-1-3-28(22)80(59,60)61;;;;;;;/h1-11,14-17,48-49H,12-13H2,(H,56,57,58)(H,59,60,61)(H,62,63,64)(H,65,66,67)(H,68,69,70)(H,71,72,73)(H,74,75,76)(H2,43,44,45,46,47);;;;;;;/q;7*+1/p-7 |
| Standard InChIKey | UFAHQQJAGRRXGX-UHFFFAOYSA-G |
| SMILES | C1=CC2=C(C=CC(=C2S(=O)(=O)[O-])NN=C3C(=CC4=CC(=CC(=C4C3=O)NC5=NC(=NC(=N5)NC6=C7C(=C(C=C6)S(=O)(=O)[O-])C=C(C(=NNC8=CC=C(C=C8)S(=O)(=O)CCOS(=O)(=O)[O-])C7=O)S(=O)(=O)[O-])Cl)S(=O)(=O)[O-])S(=O)(=O)[O-])C(=C1)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+].[K+].[K+].[K+] |
| Last Modified | Aug 20 2021 |
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